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Compound of Interest

Compound Name: Tioclomarol

Cat. No.: B584347 Get Quote

CAS Number: 22619-35-8[1] Molecular Formula: C₂₂H₁₆Cl₂O₄S[1]

This technical guide provides a comprehensive overview of Tioclomarol, a 4-hydroxycoumarin

derivative. The information is intended for researchers, scientists, and professionals in drug

development, focusing on its mechanism of action, relevant experimental protocols, and a

summary of its chemical and physical properties. While specific experimental data on

Tioclomarol is limited due to its primary application as a rodenticide, this guide leverages data

from the broader class of coumarin anticoagulants to provide a thorough understanding of its

expected pharmacological profile.

Core Concepts: Mechanism of Action
Tioclomarol is a vitamin K antagonist, exerting its anticoagulant effect by inhibiting the enzyme

Vitamin K epoxide reductase (VKOR).[2] This inhibition disrupts the vitamin K cycle, a critical

pathway for the synthesis of active coagulation factors.

The vitamin K cycle is essential for the post-translational modification of several clotting factors

(II, VII, IX, and X) and anticoagulant proteins (C and S). This modification involves the

carboxylation of glutamate residues to γ-carboxyglutamate (Gla), which is necessary for their

biological activity. During this process, vitamin K hydroquinone is oxidized to vitamin K epoxide.

VKOR is responsible for reducing vitamin K epoxide back to vitamin K quinone and

subsequently to vitamin K hydroquinone, allowing the cycle to continue.

By inhibiting VKOR, coumarin anticoagulants like Tioclomarol lead to the production of under-

carboxylated, inactive clotting factors, thereby impairing the coagulation cascade.
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Signaling Pathway: The Vitamin K Cycle and its
Inhibition
The following diagram illustrates the vitamin K cycle and the point of inhibition by coumarin

anticoagulants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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